4-(Methylamino)-2-pyrimidinemethanamine

• CAS No.: 1004974-00-8
• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 2-(aminomethyl)-N-methylpyrimidin-4-amine
• InChI: InChI=1S/C6H10N4/c1-8-5-2-3-9-6(4-7)10-5/h2-3H,4,7H2,1H3,(H,8,9,10)
• InChI Key: JXYTXHWIPVJMDS-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC=C1)CN

Description

4-(Methylamino)-2-pyrimidinemethanamine is a pyrimidine derivative characterized by a methylamino (-NHCH₃) substituent at the 4-position and a methanamine (-CH₂NH₂) group at the 2-position of the pyrimidine ring. Pyrimidines are widely utilized in pharmaceuticals, agrochemicals, and materials science due to their hydrogen-bonding capabilities and structural versatility .

Comparison with Similar Compounds

Comparison with Similar Pyrimidine Derivatives

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Functional Groups	Notable Applications/Properties	References
4-(Methylamino)-2-pyrimidinemethanamine	Likely C₆H₁₀N₄	~138.17 (estimated)	4-(NHCH₃), 2-(CH₂NH₂)	Methylamino, methanamine	Potential biological activity (inferred)	N/A
(4-Amino-2-methyl-5-pyrimidinyl)methanaminium	C₆H₁₁N₄	139.18	4-NH₂, 2-CH₃, 5-CH₂NH₃⁺	Amino, methyl, ammonium	Chemical intermediate
2-Amino-4-methylpyrimidine	C₅H₇N₃	109.13	2-NH₂, 4-CH₃	Amino, methyl	Pesticide precursor, hydrogen bonding
4-(4-Methoxyphenyl)pyrimidin-2-amine	C₁₁H₁₁N₃O	201.23	2-NH₂, 4-(C₆H₄OCH₃)	Amino, methoxyphenyl	Pharmaceutical research
4-Chloro-2-pyridinemethanamine	C₆H₇ClN₂	142.59	4-Cl, 2-CH₂NH₂	Chloro, methanamine	Synthetic intermediate

Key Observations:

• Substituent Position Sensitivity: The placement of amino/methylamino groups significantly impacts reactivity. For example, protonation of the amino group in 4-(methylamino)pyridine enhances ortho-position reactivity in Michael addition reactions , suggesting that 4-(Methylamino)-2-pyrimidinemethanamine may exhibit similar regioselectivity.
• Steric and Electronic Effects : Bulky substituents (e.g., methoxyphenyl in ) reduce solubility but enhance binding affinity in biological systems. In contrast, smaller groups like -CH₃ or -NHCH₃ improve metabolic stability .